Cas no 1697317-73-9 (2-2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethoxyethan-1-ol)

• Product Name: 2-2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethoxyethan-1-ol
• CAS No: 1697317-73-9
• MF: C₈H₁₅N₃O₂
• MW: 185.223601579666
• CID: 6398733
• PubChem ID: 165964041
• Update Time: 2025-10-27

2-2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethoxyethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethoxyethan-1-ol
• EN300-1106757
• 1697317-73-9
• 2-[2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethoxy]ethan-1-ol

• Inchi： 1S/C8H15N3O2/c1-7-6-8(9)10-11(7)2-4-13-5-3-12/h6,12H,2-5H2,1H3,(H2,9,10)
• InChI Key： SVMUDTDEPSCOKD-UHFFFAOYSA-N
• SMILES： O(CCO)CCN1C(C)=CC(N)=N1

Computed Properties

• Exact Mass: 185.116426730g/mol
• Monoisotopic Mass: 185.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 73.3Ų

Additional information on 2-2-(3-amino-5-methyl-1H-pyrazol-1-yl)ethoxyethan-1-ol

Introduction to 2-(2-(3-Amino-5-Methyl-1H-Pyrazol-1-yl)ethoxy)ethan-1-ol (CAS No. 1697317-73-9)

2-(2-(3-Amino-5-methyl-1H-pyrazol-1-yl)ethoxy)ethan-1-ol, also known by its CAS number 1697317-73-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole ring and an amino group, making it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of 2-(2-(3-Amino-5-methyl-1H-pyrazol-1-yl)ethoxy)ethan-1-ol is C₉H₁₅N₃O₂, and its molecular weight is approximately 189.23 g/mol. The compound's structure consists of a central pyrazole ring substituted with an amino group at the 3-position and a methyl group at the 5-position. The ethoxyethanol moiety attached to the pyrazole ring further enhances its solubility and bioavailability, making it an attractive candidate for pharmaceutical formulations.

In recent years, the study of pyrazole derivatives has been a focal point in medicinal chemistry due to their diverse biological activities. Pyrazoles are known for their anti-inflammatory, analgesic, and antipyretic properties, among others. The presence of the amino group in 2-(2-(3-Amino-5-methyl-1H-pyrazol-1-yl)ethoxy)ethan-1-ol adds to its potential as a therapeutic agent by enhancing its ability to interact with various biological targets.

One of the key areas of research involving 2-(2-(3-Amino-5-methyl-1H-pyrazol-1-yl)ethoxy)ethan-1-ol is its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis, asthma, and inflammatory bowel disease (IBD) are major health concerns worldwide. Studies have shown that pyrazole derivatives can effectively inhibit the production of pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX). The unique structure of 2-(2-(3-Amino-5-methyl-1H-pyrazol-1-yl)ethoxy)ethan-1-ol makes it a promising candidate for developing new anti-inflammatory drugs with improved efficacy and reduced side effects.

Beyond its anti-inflammatory properties, 2-(2-(3-Amino-5-methyl-1H-pyrazol-1-y l)ethoxy)ethan - 1 - ol has also shown potential in other therapeutic areas. For instance, recent research has explored its use as an antiviral agent against various viral infections. Pyrazole derivatives have been found to exhibit potent antiviral activity against herpes simplex virus (HSV), human immunodeficiency virus (HIV), and influenza virus. The amino group in the structure of 2-(2-(3-Amino - 5 - methyl - 1H - pyrazol - 1 - yl ) ethoxy ) ethan - 1 - ol may play a crucial role in its antiviral mechanism by interacting with viral proteins or enzymes.

In addition to its therapeutic applications, 2-(2-(3-Amino - 5 - methyl - 1H - pyrazol - 1 - yl ) ethoxy ) ethan - 1 - ol has been studied for its potential as a lead compound in the development of new materials. Its unique chemical structure makes it suitable for use in various polymerization reactions, leading to the creation of novel materials with enhanced properties. These materials can find applications in fields such as drug delivery systems, where controlled release of active pharmaceutical ingredients (APIs) is crucial.

The synthesis of 2-(2-(3-Amino - 5 - methyl - 1H - pyrazol - 1 - yl ) ethoxy ) ethan - 1 - ol involves several well-established chemical reactions. One common approach is to start with the synthesis of the pyrazole ring using a cyclocondensation reaction between hydrazine and an appropriate α-diketone or α-ketoester. The resulting pyrazole can then be functionalized by introducing the amino and methyl groups through substitution reactions. Finally, the ethoxyethanol moiety can be attached via etherification or alkylation reactions.

The physicochemical properties of 2-(2-(3-Amino - 5 - methyl - 1H - pyrazol - 1 - yl ) ethoxy ) ethan - 1 - ol, such as solubility, melting point, and stability, are critical factors that influence its suitability for various applications. Studies have shown that this compound exhibits good solubility in polar solvents like water and ethanol, which is beneficial for both pharmaceutical formulations and material science applications. Its melting point is typically around 80°C, making it stable under moderate conditions.

In conclusion, 2-(2-(3-Amino - 5-methyl-1H-pyrazol-1-y l)eth oxy ) ethan – 1 – ol (CAS No. 1697317 – 73 – 9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for developing new therapeutic agents and advanced materials. Ongoing research continues to uncover new applications and optimize its properties for various uses.